Cas no 1355510-56-3 (3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide)

3,4,6-Trimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide is a specialized pyrimidine derivative with potential applications in agrochemical and pharmaceutical research. Its structure incorporates a methylsulfanyl group and a methanesulfonylpropanamide moiety, which may contribute to its reactivity and biological activity. The compound’s pyrimidine core is substituted at multiple positions, enhancing its stability and selectivity in targeted interactions. This molecule is of interest for its potential role as an intermediate in synthetic chemistry or as a bioactive scaffold. Its well-defined structure allows for precise modifications, making it valuable for exploratory studies in drug development or crop protection. Handling requires standard laboratory precautions due to its sulfonyl and sulfanyl functional groups.

3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide structure

1355510-56-3 structure

Product Name:3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide

CAS No:1355510-56-3

MF:C₁₁H₁₇N₃O₃S₂

MW:303.400979757309

CID:6349995

PubChem ID:47232669

Update Time:2025-05-25

3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

- 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide
- 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methanesulfonylpropanamide
- AKOS034397925
- 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-methylsulfonylpropanamide
- EN300-26583421
- Z477222518
- 1355510-56-3
- Inchi： 1S/C11H17N3O3S2/c1-7-9(8(2)13-11(12-7)18-3)5-6-10(15)14-19(4,16)17/h5-6H2,1-4H3,(H,14,15)
- InChI Key： DBJCTKIHANVVPC-UHFFFAOYSA-N
- SMILES： S(C)(NC(CCC1=C(C)N=C(N=C1C)SC)=O)(=O)=O

Computed Properties

Exact Mass: 303.07113376g/mol
Monoisotopic Mass: 303.07113376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 123Å²

3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26583421-0.05g	3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methanesulfonylpropanamide	1355510-56-3	95.0%	0.05g	$212.0	2025-03-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide

3-4,6-Dimethyl-2-(Methylsulfanyl)Pyrimidin-5-Yl-N-Methanesulfonylpropanamide (CAS No: 1355510-56-3)

Introduction to the Compound

The compound 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide (CAS No: 1355510-56-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrimidine ring system with specific substituents that contribute to its unique properties.

Structural Features and Synthesis

The molecular structure of 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide is characterized by a pyrimidine ring substituted with methyl groups at positions 4 and 6, a methylsulfanyl group at position 2, and an N-methanesulfonylpropanamide group at position 5. This substitution pattern enhances the molecule's stability and bioavailability, making it a promising candidate for drug development.

The synthesis of this compound involves a series of carefully designed organic reactions. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by selective substitution to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis pathways for this compound.

Biological Activity and Applications

Research has demonstrated that 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide exhibits potent biological activity across multiple therapeutic areas. In particular, it has shown significant promise as a potential anticancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation.

A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively target oncogenic kinases, making it a potential candidate for targeted cancer therapy. Additionally, preclinical trials have indicated that this compound demonstrates low toxicity profiles, further enhancing its suitability for therapeutic applications.

Recent Research Developments

Recent studies have focused on optimizing the pharmacokinetic properties of 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-ylium methanesulfonate, including improving its solubility and bioavailability. Researchers have explored various prodrug strategies and delivery systems to enhance its efficacy in vivo.

Moreover, collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs with improved potency and selectivity. These advancements underscore the compound's potential as a lead molecule in drug discovery programs.

Conclusion

In summary, 3-CAS No: 1355510_28_88_88_88_88_88_88_88_88_79_79_79_79_79_79_79_79_79